N-benzyl-N,N-dimethyl-2-oxo-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium

• Molecular Formula: C21H32NO2+
• Molecular Weight: 330.5 g/mol
• IUPAC Name: benzyl-dimethyl-[2-oxo-2-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]ethyl]azanium
• InChI: InChI=1S/C21H32NO2/c1-20(2)17-11-12-21(20,3)18(13-17)24-19(23)15-22(4,5)14-16-9-7-6-8-10-16/h6-10,17-18H,11-15H2,1-5H3/q+1
• InChI Key: OTIVBJHOCIYBBP-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2)OC(=O)C[N+](C)(C)CC3=CC=CC=C3)C)C

Description

N-benzyl-N,N-dimethyl-2-oxo-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium is a complex organic compound known for its unique structure and potential applications in various fields. This compound features a bicyclic heptane ring system, which contributes to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N,N-dimethyl-2-oxo-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium typically involves multiple steps. One common method includes the reaction of benzyl chloride with N,N-dimethylaminoethanol to form an intermediate, which is then reacted with a bicyclic heptane derivative under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing automated reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and specific solvents can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N,N-dimethyl-2-oxo-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the benzyl group can be replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

N-benzyl-N,N-dimethyl-2-oxo-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its therapeutic properties in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which N-benzyl-N,N-dimethyl-2-oxo-2-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]ethanaminium exerts its effects involves interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating biochemical pathways. The exact pathways and targets can vary depending on the application and context .

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-N,N-dimethyl-2-(octadecyloxy)-2-oxoethanaminium chloride
• N-benzyl-2-(methacryloyloxy)-N,N-dimethylethanaminium chloride
• N-benzyl-1-(benzyloxy)-N,N-dimethyl-1-oxo-2-dodecanaminium chloride .